Cas no 2408958-13-2 (tert-butyl N-(2-hydroxy-3-phenylbutyl)carbamate)

• Product Name: tert-butyl N-(2-hydroxy-3-phenylbutyl)carbamate
• CAS No: 2408958-13-2
• MF: C₁₅H₂₃NO₃
• MW: 265.348024606705
• CID: 5805630
• PubChem ID: 165702427
• Update Time: 2025-06-11

tert-butyl N-(2-hydroxy-3-phenylbutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2408958-13-2
• EN300-7548386
• tert-butyl N-(2-hydroxy-3-phenylbutyl)carbamate

• Inchi： 1S/C15H23NO3/c1-11(12-8-6-5-7-9-12)13(17)10-16-14(18)19-15(2,3)4/h5-9,11,13,17H,10H2,1-4H3,(H,16,18)
• InChI Key： CGOAOMJYNLHGKD-UHFFFAOYSA-N
• SMILES： OC(CNC(=O)OC(C)(C)C)C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 265.16779360g/mol
• Monoisotopic Mass: 265.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(2-hydroxy-3-phenylbutyl)carbamate

tert-butyl N-(2-hydroxy-3-phenylbutyl)carbamate (CAS No. 2408958-13-2): A Comprehensive Overview

tert-butyl N-(2-hydroxy-3-phenylbutyl)carbamate (CAS No. 2408958-13-2) is a versatile compound with significant potential in various fields of chemistry and pharmacology. This compound, often referred to as a protected amino alcohol, is characterized by its unique structural features, including a tert-butyl carbamate group and a 2-hydroxy-3-phenylbutyl moiety. These characteristics make it an attractive candidate for a wide range of applications, particularly in the synthesis of complex molecules and the development of novel pharmaceuticals.

The tert-butyl carbamate group is well-known for its ability to protect amino functionalities during synthetic transformations. This protection is crucial in multi-step syntheses where the presence of unprotected amino groups can lead to unwanted side reactions or degradation. The 2-hydroxy-3-phenylbutyl moiety, on the other hand, introduces additional complexity and reactivity, making the compound suitable for a variety of chemical reactions and biological studies.

Recent research has highlighted the potential of tert-butyl N-(2-hydroxy-3-phenylbutyl)carbamate in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound can serve as a key intermediate in the synthesis of small molecules with potent anti-inflammatory properties. The researchers found that derivatives of tert-butyl N-(2-hydroxy-3-phenylbutyl)carbamate exhibited significant inhibition of pro-inflammatory cytokines, suggesting their potential use in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In another study published in Bioorganic & Medicinal Chemistry Letters (2020), scientists explored the use of tert-butyl N-(2-hydroxy-3-phenylbutyl)carbamate in the synthesis of novel antiviral agents. The results showed that certain derivatives of this compound displayed strong antiviral activity against several strains of influenza virus, making it a promising lead for further drug development.

The structural versatility of tert-butyl N-(2-hydroxy-3-phenylbutyl)carbamate also makes it an excellent candidate for use in combinatorial chemistry and high-throughput screening (HTS) platforms. These techniques are essential in modern drug discovery, where large libraries of compounds are synthesized and tested for biological activity. The ability to rapidly generate and screen diverse derivatives of tert-butyl N-(2-hydroxy-3-phenylbutyl)carbamate can significantly accelerate the identification of lead compounds with desired pharmacological properties.

From a synthetic perspective, tert-butyl N-(2-hydroxy-3-phenylbutyl)carbamate can be prepared through several well-established routes. One common method involves the reaction of 2-amino-1-phenylethanol with di-tert-butyldicarbonate (Boc₂O) under mild conditions. This reaction selectively protects the amino group while leaving the hydroxyl group available for further functionalization. Alternatively, the compound can be synthesized via a multi-step process involving Grignard reactions and subsequent protection steps.

The physical and chemical properties of tert-butyl N-(2-hydroxy-3-phenylbutyl)carbamate have been extensively characterized. It is typically obtained as a white solid with good solubility in common organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide (DMF). The compound is stable under standard laboratory conditions but should be stored away from strong acids and bases to prevent deprotection or degradation.

In conclusion, tert-butyl N-(2-hydroxy-3-phenylbutyl)carbamate (CAS No. 2408958-13-2) is a valuable compound with broad applications in chemical synthesis and pharmaceutical research. Its unique structural features and versatile reactivity make it an important intermediate in the development of new drugs and therapeutic agents. As ongoing research continues to uncover new applications and derivatives, this compound is likely to play an increasingly significant role in advancing our understanding and treatment of various diseases.